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Cat. No.: B12679667
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This guide provides researchers, scientists, and drug development professionals with technical
information, troubleshooting advice, and standardized protocols for using CAS 93920-23-1,
identified as Fatty acids, C18-unsatd., dimers, polymers with tall-oil fatty acids and
triethylenetetramine, for the dispersion of inorganic pigments.[1][2] This polymeric dispersant is
designed to improve pigment wetting, reduce viscosity, and enhance long-term stability in
various formulations.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is CAS 93920-23-1 and how does it function as a dispersant?

Al: CAS 93920-23-1 is a polyamide-type polymeric dispersing agent.[1][2] It functions via a
steric stabilization mechanism. The polymer has amine-based "anchor groups” that adsorb
onto the polar surfaces of inorganic pigments, while its fatty acid-derived polymeric chains
extend into the solvent or resin.[5][6] This creates a physical barrier that prevents pigment
particles from re-agglomerating, a process known as flocculation.[6]

Q2: For which types of pigments is this dispersant most effective?
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A2: This dispersant is primarily designed for inorganic pigments, which typically have polar
surfaces.[5] Its amine anchor groups have a high affinity for oxide compounds like titanium
dioxide (TiOz2) and iron oxides, as well as other mineral-based pigments and fillers.[6]

Q3: What are the main benefits of using a polymeric dispersant like this?

A3: Key benefits include a significant reduction in the viscosity of the pigment slurry (millbase),
allowing for higher pigment loading.[4][7] It also improves color development, gloss, and long-
term storage stability by preventing pigment settling.[8][9] High-performance polymeric
dispersants are particularly effective at stabilizing small particles that are otherwise difficult to
deflocculate.[6][10]

Q4: How does this dispersant's chemistry contribute to its performance?

A4: The dispersant is a polymer of C18 unsaturated fatty acid dimers, tall-oil fatty acids, and
triethylenetetramine.[1] The triethylenetetramine provides multiple amine functional groups that
act as strong anchoring points to the pigment surface. The fatty acid components form the
polymeric chains that provide steric hindrance and ensure compatibility with the surrounding
medium (e.g., solvent or resin).[5][6]

Troubleshooting Guide

Q1: My pigment dispersion has excessively high viscosity. What are the common causes and
solutions?

Al: High viscosity is a frequent issue that can hinder processing and application.[8]

o Cause 1: Incorrect Dispersant Dosage: Both insufficient and excessive amounts of
dispersant can lead to high viscosity. Too little fails to stabilize the particles, causing
flocculation and viscosity increase.[8][11] Too much can lead to the formation of micelles or
bridging between pigment patrticles.

e Solution 1: The most effective solution is to conduct a "ladder study" to find the optimal
concentration where viscosity is at its minimum.[12] This involves creating a series of small-
scale dispersions with varying dispersant levels. (See Experimental Protocol 1).
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o Cause 2: Poor Initial Dispersion: If the mechanical energy (shear) applied is insufficient,
pigment agglomerates will not be adequately broken down.

e Solution 2: Ensure the use of high-shear mixing equipment. Optimize the stirring speed and
duration to ensure complete pigment deagglomeration.[8]

e Cause 3: Incompatibility with Other Additives: Interactions with other components in the
formulation, such as thickeners or resins, can cause an unexpected rise in viscosity.[8]

» Solution 3: Review the formulation for potential incompatibilities. Test the dispersant in a
simplified system (pigment + solvent + dispersant) first before adding other components.

Q2: The color strength of my final product is weak, or the color seems to have shifted. Why is
this happening?

A2: Weak color strength is typically a sign of pigment flocculation.[5]

o Cause: When pigment particles re-agglomerate into larger clusters (flocculates), their
collective surface area for light scattering is reduced, leading to lower color strength and
opacity. This indicates that the dispersant is not providing adequate stabilization.[6]

e Solution:

o Verify Dispersant Level: Ensure the dispersant concentration is optimized. An insufficient
amount will not fully cover the pigment surfaces, leaving them vulnerable to flocculation.
[11]

o Perform a Rub-Out Test: This test can confirm if flocculation is the cause. A color
difference between the rubbed and unrubbed areas of a dried film indicates flocculation.
(See Experimental Protocol 3).[13]

o Improve Dispersion Process: Increase the energy of the dispersion process (e.g., higher
speed, longer time, or use of milling media) to break down all agglomerates into primary
particles.[14]

Q3: My pigments are settling out of the dispersion over time. How can | improve storage
stability?
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A3: Pigment settling is a sign of poor long-term stabilization.

o Cause 1: Flocculation: Over time, even weakly-attracting particles can agglomerate and
settle due to gravity.[8]

e Solution 1: The primary solution is to ensure complete and robust stabilization with an
optimized level of dispersant. The steric barrier provided by CAS 93920-23-1 is designed
specifically to prevent this.[5]

e Cause 2: Poor Polymer Chain Solvation: The polymeric chains of the dispersant must be
fully soluble and extended in the surrounding medium. If they collapse onto the pigment
surface, the stabilizing effect is lost.[5][6]

e Solution 2: Ensure the solvent or resin system is compatible with the fatty-acid-based chains
of the dispersant. A change in the solvent system may be required.

Data Presentation

Table 1: Typical Physical Properties of Polyamide-Based Dispersants

Property Typical Value Range Significance
L Visual identifier for the

Appearance Amber to Brown Liquid .

material.

The concentration of the active
Active Content 40% - 100% polymer; crucial for dosage

calculations.

Indicates the concentration of
Amine Value (mg KOH/g) 10 - 150 anchor groups available to

bind to the pigment.

] o o Determines affinity for different

lonic Nature Cationic / Non-ionic

pigment surface chemistries.

| Solvent | Varies (e.g., Xylene, Butanol, or Solvent-free) | Affects compatibility with the target
formulation (water-based vs. solvent-based). |
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Table 2: Suggested Starting Dosage for CAS 93920-23-1 with Inorganic Pigments Dosage is
calculated as percent active dispersant on pigment weight (% A.O.P.). These are starting
points; optimization is required.[14]

Suggested Starting

Inorganic Pigment Type Pigment Surface Area
Dosage (% A.O.P.)
Titanium Dioxide (TiOz2) Low-Medium 1.0% - 2.5%
Iron Oxides (Red, Yellow) Medium 2.0% - 5.0%
Fillers (CaCOs, Talc) Low 0.5% - 1.5%

Experimental Protocols
Protocol 1: Determining Optimal Dispersant
Concentration (Ladder Study)

This method identifies the ideal dispersant loading by finding the concentration that results in
the minimum viscosity for a pigment slurry.[12]

o Preparation: Prepare a base pigment slurry without any dispersant. For inorganic pigments,
a typical loading is 50-70 wt.% in the chosen solvent.[12]

o Sample Division: Divide the base slurry into 5-7 equal, smaller samples in separate mixing

vessels.

» Incremental Addition: While stirring each sample at a consistent, moderate speed, add the
dispersant in increasing increments (e.g., 0.5%, 1.0%, 1.5%, 2.0%, 2.5% active dispersant
on pigment weight). Leave one sample as a control with 0% dispersant.

» High-Shear Dispersion: Disperse each sample under high shear for a fixed period (e.g., 20-
30 minutes) until a stable temperature is reached.[12]

o Equilibration and Measurement: Allow the samples to cool to a constant temperature (e.g.,
25°C). Measure the viscosity of each sample using a rotational viscometer.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.pcimag.com/articles/110752-pigment-dispersion-procedures
https://www.l-i.co.uk/knowledge-centre/determining-the-optimal-dispersant-loading-for-pigments-and-fillers/
https://www.l-i.co.uk/knowledge-centre/determining-the-optimal-dispersant-loading-for-pigments-and-fillers/
https://www.l-i.co.uk/knowledge-centre/determining-the-optimal-dispersant-loading-for-pigments-and-fillers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12679667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Analysis: Plot the measured viscosity against the % dispersant concentration. The lowest
point on the curve indicates the optimal dispersant dosage.

Protocol 2: Assessing Dispersion Quality using a
Hegman Gauge

This method provides a quick assessment of the fineness of grind, indicating the presence of
oversized particles or agglomerates.[15][16]

o Sample Application: Place a small amount of the pigment dispersion in the deep end of the
Hegman gauge's channel.[16]

o Drawdown: Hold the scraper blade firmly at a consistent angle and draw it smoothly down
the length of the gauge from the deep end to the shallow end. This should take 1-2 seconds.
[15]

e Observation: Within 3 seconds of the drawdown, view the gauge at a low angle to the light.
Identify the point on the scale where pigment particles or streaks appear concentrated.[16]

« Interpretation: The Hegman value is the reading at this point. For many coating applications,
a value of 7 or higher (indicating particles are smaller than ~12.5 um) is considered an
effective dispersion.[15][16]

Protocol 3: Evaluating Flocculation using the Rub-Out
Test

This test is a simple, effective way to visualize the effects of pigment flocculation on color
strength.[13]

» Film Application: Apply a uniform wet film of the pigmented formulation onto a non-porous
substrate (e.g., a sealed card or glass panel).[13]

e Drying: Allow the film to air-dry. Just before the film is completely set (when it is tacky but
does not lift), firmly rub a small, localized area with your finger for 10-15 seconds.[13]

» Final Dry: Allow the entire film to dry completely.
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e Analysis: Compare the color of the rubbed area to the surrounding unrubbed area. If the
rubbed area appears darker or has a higher color strength, it indicates that flocculates were
broken up by the mechanical force of rubbing. This confirms that flocculation is occurring in
the system and that the dispersion is not fully stabilized.[13]

Visualizations
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Step 1: Preparation

. . Weigh Dispersant . .
Weigh Solvent/Resin (CAS 93920-23-1) Weigh Pigment

Step 2: Dispersion Process

Premix: Add solvent to vessel.
Slowly add dispersant while stirring.

i

Pigment Addition:
Gradually add pigment to vortex [«
under low-speed stirring.

High-Shear Dispersion:
Increase to high speed (e.g., 2000 rpm).
Disperse for 20-30 min.

Check Fineness of Grind Perform Stability Test
(Hegman Gauge) (e.g., Heat Age)

Measure Viscosity

Click to download full resolution via product page

Caption: Recommended workflow for preparing a stable inorganic pigment dispersion.
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Problem Detected in

Pigment Dispersion

Is Viscosity Too High?

No

Is Color Strength Weak?

Action: Perform
Rub-Out Test (Protocol 3)

Flocculation
Detected

No Flocculation
(Check Dosage)

Action: Perform Dispersant Action: Increase Dispersion Action: Check Compatibility
Ladder Study (Protocol 1) Energy/Time with other additives

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting decision tree for common pigment dispersion issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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